3-Cyclopropyl-6-[[1-(1,2-dimethylimidazol-4-yl)sulfonylpiperidin-4-yl]methoxy]pyridazine

• IUPAC Name: 3-cyclopropyl-6-[[1-(1,2-dimethylimidazol-4-yl)sulfonylpiperidin-4-yl]methoxy]pyridazine
• InChI: InChI=1S/C18H25N5O3S/c1-13-19-18(11-22(13)2)27(24,25)23-9-7-14(8-10-23)12-26-17-6-5-16(20-21-17)15-3-4-15/h5-6,11,14-15H,3-4,7-10,12H2,1-2H3
• InChI Key: ZGLOBKXFOZPAGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCC(CC2)COC3=NN=C(C=C3)C4CC4
• Molecular Formula: C18H25N5O3S
• Molecular Weight: 391.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring is a methoxy group and a piperidine ring, which is a six-membered ring with one nitrogen atom. The piperidine ring is substituted with a sulfonyl group attached to an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. Finally, there is a cyclopropyl group attached to the pyridazine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The exact structure would depend on the specific arrangement and orientation of these groups in three-dimensional space.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with specific proteins or enzymes in the body.

Future Directions

The future research directions for this compound would depend on its current applications. If it’s a drug, for example, future research might focus on improving its efficacy or reducing its side effects.